Cas no 6004-24-6 (Cetylpyridinium chloride monohydrate)

• Product Name: Cetylpyridinium chloride monohydrate
• CAS No: 6004-24-6
• MF: C₂₁H₄₀ClNO
• MW: 358.001405715942
• MDL: MFCD00149977
• CID: 46324
• PubChem ID: 22324
• Update Time: 2026-05-14

Cetylpyridinium chloride monohydrate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecylpyridin-1-ium chloride hydrate
• 1-CETYLPYRIDINIUM CHLORIDE MONOHYDRATE
• 1-HEXADECYLPYRIDINIUM CHLORIDE MONOHYDRATE
• 1-N-HEXADECYLPYRIDINIUM CHLORIDE MONOHYDRATE
• CETYLPYRIDINII CHLORIDUM
• CETYLPYRIDINIUM CHLORIDE
• CETYLPYRIDINIUM CHLORIDE H2O
• CETYLPYRIDINIUM CHLORIDE MONOHYDRATE
• CPC
• CPC MONOHYDRATE
• HEXADECYLPYRIDINIUM CHLORIDE MONOHYDRATE
• N-CETYLPYRIDINIUM CHLORIDE MONOHYDRATE
• N-HEXADECYLPYRIDINIUM CHLORIDE MONOHYDRATE
• Cetylpyridiniumchloride,monoh
• Pyridinium,1-hexadecyl-,chloride,monohydrate
• cetyl pyridium chloride
• Cetylpyridinum chloride
• HEXADECYLPYRIDINIUM CHLORIDE MONO- HYDR&amp
• amp
• CETYLPYRIDINIUM CHLORIDE CRYSTALLINE
• HEXADECYLPYRIDINIUM CHLORIDE MONOHYDRATE, PH EUR
• (1-Hexadecyl)pyridinium chloride monohydrate
• Cetylpyridinium (chloride monohydrate)
• Ceepryn chloride
• Ceetylpyridiniumchloride
• Cepacol chloride
• CetaMiuM
• CETYL PYRIDIMUM CHLORIDE
• Chlorohexadecyl pyridine
• Dobendan
• HexadecylpyridiniuM chloride
• hexadecylpyridium chloride
• Medilave
• Merocet
• Pristacin
• Pyrisept
• Sprol
• 1-Hexadecylpyridinium chloride
• PYRIDINIUM, 1-HEXADECYL-, CHLORIDE, MONOHYDRATE
• D9OM4SK49P
• AK117191
• Sprol (TN)
• Cetylpyridinium chloride [INN:BAN:JAN]
• Cetylpyrid
• Cetylpyridinium chloride monohydrate

• MDL： MFCD00149977
• Inchi： 1S/C21H38N.ClH.H2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22;;/h15,17-18,20-21H,2-14,16,19H2,1H3;1H;1H2/q+1;;/p-1
• InChI Key： NFCRBQADEGXVDL-UHFFFAOYSA-M
• SMILES： [Cl-].O([H])[H].[N+]1(C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 3578606

Computed Properties

• Exact Mass: 357.28000
• Monoisotopic Mass: 339.269278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.9

Experimental Properties

• Color/Form: White powder
• Melting Point: 83-86 °C (lit.)
• PH: 5.0-5.4 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble0.5M, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in water, alcohol, chloroform
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids, acid anhydrides, acid chlorides.
• PSA: 13.11000
• LogP: 3.39510
• Merck: 2032
• Solubility: Very soluble in water, ethanol, chloroform, almost insoluble in benzene and ether

Cetylpyridinium chloride monohydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H330,H335,H400
• Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 25-26-36/37/38-50/53
• Safety Instruction： S28-S36/37-S45-S7/9-S61-S26
• RTECS：UU5075000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in rats (mg/kg): 250 s.c.; 6 i.p.; 30 i.v.; 200 orally (Nelson, Lyster)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：II
• Packing Group：I
• Risk Phrases：R25; R26; R38
• Hazard Level：6.1